3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile
Overview
Description
3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propanenitrile, or 3-MNP, is a synthetic compound that has been studied for its potential applications in a variety of scientific research fields. 3-MNP has been found to have a wide range of biochemical and physiological effects, making it an attractive option for researchers looking to study the effects of compounds on living cells.
Scientific Research Applications
Pharmaceutical Drug Synthesis
Imidazole derivatives like 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile are crucial in the synthesis of various pharmaceutical drugs . They serve as key intermediates in the production of compounds with a wide range of therapeutic activities, including antibacterial, antifungal, and antiviral properties. The nitro and nitrile groups present in this compound can be further modified to enhance its pharmacological profile.
Antimicrobial Agents
The structural motif of imidazole is known to exhibit antimicrobial activity. As such, 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile could be explored for its potential as an antimicrobial agent . Research could focus on its efficacy against various strains of bacteria and fungi, particularly those resistant to current treatments.
Agricultural Chemicals
Imidazole derivatives are also used in the development of agricultural chemicals . This compound could be investigated for its use as a pesticide or fungicide, helping to protect crops from pests and diseases. Its effectiveness in various environmental conditions and its impact on non-target species would be key areas of study.
Material Science
In material science, imidazole compounds are utilized for their ability to form polymers and co-polymers . 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile could be used to create novel materials with specific properties, such as increased thermal stability or electrical conductivity.
Catalysis
The imidazole ring is a common ligand in catalysis due to its ability to coordinate with metals . Research into 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile could explore its use in catalytic processes, potentially improving the efficiency of chemical reactions in industrial settings.
Biochemical Research
Imidazole derivatives are often used in biochemical research as they are analogs of biologically significant molecules . 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile could be used in the study of enzymes and other proteins, aiding in the understanding of their function and structure.
Mechanism of Action
Target of Action
It’s known that imidazole derivatives show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Mode of Action
Imidazole derivatives have been shown to interact with various targets, leading to a wide range of biological activities .
Biochemical Pathways
, which plays a critical role in controlling tumor growth, proliferation, and apoptosis.
Pharmacokinetics
The compound has a molecular weight of 18016 g/mol , which could potentially influence its absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
Imidazole derivatives have been shown to exhibit a wide range of biological activities .
properties
IUPAC Name |
3-(2-methyl-4-nitroimidazol-1-yl)propanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4O2/c1-6-9-7(11(12)13)5-10(6)4-2-3-8/h5H,2,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXHSGLFIHQQUIN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CN1CCC#N)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10312964 |
Source
|
| Record name | 3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10312964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>27 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID26726408 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile | |
CAS RN |
89128-08-5 |
Source
|
| Record name | 89128-08-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=265259 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10312964 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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